Cas no 1335112-99-6 (7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1335112-99-6
• MF: C₈H₄ClIN₂O₂
• MW: 322.48703289032
• MDL: MFCD20232919
• CID: 4589130
• Update Time: 2025-06-15

7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid
• 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid

• MDL： MFCD20232919
• Inchi： 1S/C8H4ClIN2O2/c9-4-1-2-12-3-5(8(13)14)11-7(12)6(4)10/h1-3H,(H,13,14)
• InChI Key： OHVUNVWTDIQYQL-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=CN1C=CC(Cl)=C2I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid

Professional Introduction to 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1335112-99-6)

7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid, with the CAS number 1335112-99-6, is a highly significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring both chloro and iodo substituents on an imidazo[1,2-a]pyridine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery.

The compound's unique structural attributes make it a valuable scaffold for the development of novel therapeutic agents. The presence of both halogen atoms enhances its reactivity, allowing for further functionalization through various chemical transformations. These modifications can be tailored to explore different pharmacophoric regions, thereby expanding its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on imidazo[1,2-a]pyridine derivatives due to their demonstrated biological activity. These derivatives have shown promise in targeting a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. The specific combination of chloro and iodo substituents in 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid positions it as a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The halogenated imidazo[1,2-a]pyridine core of 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid offers a unique platform for such kinase inhibition studies.

Furthermore, the carboxylic acid moiety at the 2-position provides an additional site for chemical modification. This functionality can be utilized to attach various pharmacophores or to link the compound to other molecules via amide or ester bonds. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and iodo substituents typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels.

In the context of drug discovery pipelines, this compound serves as a building block for more complex molecules. Researchers often start with simpler scaffolds like 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid and progressively introduce additional functional groups to enhance biological activity. This modular approach allows for rapid exploration of chemical space and accelerates the identification of lead compounds.

The potential applications of 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid extend beyond kinase inhibition. Studies have suggested its utility in developing antiviral agents due to its ability to interfere with viral replication mechanisms. Additionally, its structural features make it a promising candidate for creating novel antibiotics targeting resistant bacterial strains.

The growing interest in this compound has led to several ongoing research projects aimed at exploring its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to synthesize derivatives with enhanced pharmacological profiles. These studies not only contribute to our understanding of heterocyclic chemistry but also pave the way for new treatments against various diseases.

The future prospects for 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid appear promising as new synthetic strategies continue to emerge. Advances in computational chemistry and artificial intelligence are enabling researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the lab. This approach can significantly reduce the time and resources required for drug discovery efforts.

In conclusion, 7-chloro-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid(CAS No. 1335112-99-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to evolve, this compound is likely to play an increasingly important role in shaping the future of medicine.